Cas no 56427-44-2 (Benzoic acid, 2-ethyl-, ethyl ester)
56427-44-2 structure
Product Name:Benzoic acid, 2-ethyl-, ethyl ester
CAS No:56427-44-2
MF:C11H14O2
MW:178.227663516998
CID:348896
Update Time:2025-04-19
Benzoic acid, 2-ethyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Ethylbenzoic acid ethyl ester
- Benzoic acid, 2-ethyl-, ethyl ester
-
- Inchi: 1S/C11H14O2/c1-3-9-7-5-6-8-10(9)11(12)13-4-2/h5-8H,3-4H2,1-2H3
- InChI Key: XSXVXSCMWUJXOS-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=CC=CC=1CC)=O
Computed Properties
- Exact Mass: 178.09942
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
Experimental Properties
- PSA: 26.3
Benzoic acid, 2-ethyl-, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AG99735-250mg |
2-Ethylbenzoic acid ethyl ester |
56427-44-2 | 250mg |
$25.00 | 2024-04-19 | ||
| A2B Chem LLC | AG99735-1g |
2-Ethylbenzoic acid ethyl ester |
56427-44-2 | 1g |
$50.00 | 2024-04-19 | ||
| A2B Chem LLC | AG99735-5g |
2-Ethylbenzoic acid ethyl ester |
56427-44-2 | 5g |
$195.00 | 2024-04-19 | ||
| A2B Chem LLC | AG99735-25g |
2-Ethylbenzoic acid ethyl ester |
56427-44-2 | 25g |
$595.00 | 2024-04-19 | ||
| abcr | AB570821-1g |
2-Ethylbenzoic acid ethyl ester, 97%; . |
56427-44-2 | 97% | 1g |
€1285.20 | 2025-04-17 | |
| Ambeed | A1147515-250mg |
Ethyl 2-ethylbenzoate |
56427-44-2 | 95% | 250mg |
$238.0 | 2025-04-18 |
Benzoic acid, 2-ethyl-, ethyl ester Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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